![molecular formula C13H13NO3 B1403943 2-Isopropyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid CAS No. 1352524-64-1](/img/structure/B1403943.png)
2-Isopropyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid
Overview
Description
2-Isopropyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid is a chemical compound with the molecular formula C13H13NO3 . It is also known by its IUPAC name 1-oxo-1,2-dihydro-4-isoquinolinecarboxylic acid .
Molecular Structure Analysis
The molecular structure of this compound has been analyzed in several studies. For instance, QSAR modeling and molecular docking studies of 2-oxo-1, 2-dihydroquinoline-4-carboxylic acid derivatives have been conducted to understand their inhibitory biological activity towards ABCB1 .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 231.25 . More detailed properties could not be found in the available literature.
Scientific Research Applications
Synthesis and Chemical Reactions
- The chemical compound has been studied for its reactions with nitrogen-substituted nucleophiles, leading to the synthesis of various 4-oxoquinoline-2-carboxylic acids (Saloutin et al., 1994).
- It is involved in ring-opening reactions of quinoline-substituted epoxides, demonstrating regioselective interactions with secondary amines and lithium amides (Boa et al., 2003).
- An improved method for synthesizing 4-hydroxy-2-methyl-1-oxo-1,2-dihydroisoquinoline-3-carboxylic acid derivatives was developed, involving phthalic anhydride aminolysis and esterification with diazomethane (Blanco et al., 2006).
Pharmaceutical Research
- It has been evaluated for its antagonist activity at the glycine site on the NMDA receptor, with various derivatives synthesized and tested for in vitro activity (Carling et al., 1992).
- Research has also explored its potential as a hepatitis C NS5B polymerase inhibitor, with various derivatives synthesized and evaluated for antiviral activity (Deore et al., 2012).
Material Science and Chemical Engineering
- It has been synthesized and characterized through various reactions, contributing to the understanding of molecular interactions in material science (Hayani et al., 2021).
- Studies have also explored its use as a tert-butoxycarbonylation reagent, highlighting its chemical selectivity and reactivity under mild conditions (Saito et al., 2006).
Analytical Chemistry
- The compound has been a subject of mechanistic studies, such as the reversible solid-state melt isomerization of 2-oxindoles to 2-quinolinones (Martínez-Gudiño et al., 2019).
Biological and Medicinal Chemistry
- Its derivatives have been synthesized and evaluated for antiallergic activity, demonstrating the chemical's potential in medicinal applications (Erickson et al., 1978).
Mechanism of Action
While the specific mechanism of action for 2-Isopropyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid is not available, related compounds such as 2-oxo-1, 2-dihydroquinoline-4-carboxylic acid derivatives have been studied for their inhibitory activity towards ABCB1, a protein related to multidrug resistance in a wide range of human tumors .
Properties
IUPAC Name |
1-oxo-2-propan-2-ylisoquinoline-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO3/c1-8(2)14-7-11(13(16)17)9-5-3-4-6-10(9)12(14)15/h3-8H,1-2H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOZLWQFNBMOKCY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=C(C2=CC=CC=C2C1=O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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